Cas no 1263285-53-5 (tert-Butyl 3-bromo-6,7-dihydro-5H-pyrrolo1,2-aimidazole-2-carboxylate)

• Product Name: tert-Butyl 3-bromo-6,7-dihydro-5H-pyrrolo1,2-aimidazole-2-carboxylate
• CAS No: 1263285-53-5
• MF: C₁₁H₁₅BrN₂O₂
• MW: 287.153002023697
• CID: 4565985
• PubChem ID: 46942083
• Update Time: 2025-05-20

tert-Butyl 3-bromo-6,7-dihydro-5H-pyrrolo1,2-aimidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrrolo[1,2-a]iMidazole-2-carboxylic acid, 3-broMo-6,7-dihydro-, 1,1-diMethylethyl ester
• tert-butyl 3-broMo-5H,6H,7H-pyrrolo[1,2- a]iMidazole-2-carboxylate
• tert-butyl 3-bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole-2-carboxylate
• 1263285-53-5
• MFCD17676984
• AKOS015899065
• SY278628
• 2-Boc-3-bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole
• tert-Butyl3-bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole-2-carboxylate
• tert-Butyl 3-bromo-6,7-dihydro-5H-pyrrolo1,2-aimidazole-2-carboxylate

• Inchi： 1S/C11H15BrN2O2/c1-11(2,3)16-10(15)8-9(12)14-6-4-5-7(14)13-8/h4-6H2,1-3H3
• InChI Key： JTANJNPFRIWFIR-UHFFFAOYSA-N
• SMILES： C12CCCN1C(Br)=C(C(OC(C)(C)C)=O)N=2

Computed Properties

• Exact Mass: 286.03169g/mol
• Monoisotopic Mass: 286.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

tert-Butyl 3-bromo-6,7-dihydro-5H-pyrrolo1,2-aimidazole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on tert-Butyl 3-bromo-6,7-dihydro-5H-pyrrolo1,2-aimidazole-2-carboxylate

Introduction to Tert-Butyl 3-bromo-6,7-dihydro-5H-pyrrolo1,2-aimidazole-2-carboxylate (CAS No. 1263285-53-5)

Tert-butyl 3-bromo-6,7-dihydro-5H-pyrrolo1,2-aimidazole-2-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS No. 1263285-53-5, belongs to the pyrrolo[1,2-a]imidazole class, a heterocyclic structure known for its diverse biological activities. The presence of both bromine and carboxylate functional groups in its molecular framework makes it a valuable intermediate in synthetic chemistry, particularly in the design of novel therapeutic agents.

The< strong>pyrrolo[1,2-a]imidazole scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. Researchers have leveraged this scaffold to develop compounds with potential applications in treating a range of diseases, including cancer, inflammation, and infectious disorders. The< strong>3-bromo substituent on the pyrrolo[1,2-a]imidazole core enhances the compound's reactivity, making it a versatile building block for further functionalization.

In recent years, there has been a surge in interest regarding the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). Pyrrolo[1,2-a]imidazole derivatives have shown promise in this area due to their ability to disrupt critical PPIs involved in disease pathogenesis. For instance, studies have demonstrated that compounds based on this scaffold can inhibit kinases and other enzymes implicated in cancer progression. The< strong>tert-butyl group in Tert-butyl 3-bromo-6,7-dihydro-5H-pyrrolo1,2-aimidazole-2-carboxylate not only provides steric hindrance but also enhances the compound's metabolic stability, making it an attractive candidate for further exploration.

The< strong>carboxylate moiety in the compound's structure allows for further derivatization via amide or ester bond formation, enabling the creation of more complex molecules with tailored biological properties. This flexibility is particularly useful in drug discovery efforts where precise molecular modifications can significantly impact potency and selectivity.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel heterocyclic compounds like Tert-butyl 3-bromo-6,7-dihydro-5H-pyrrolo1,2-aimidazole-2-carboxylate. These technologies have enabled researchers to rapidly assess the binding affinity of various derivatives to biological targets, thereby streamlining the drug development process. For example, virtual screening methods have been employed to identify potential leads that could be optimized into lead compounds for clinical trials.

The synthesis of< strong>Tert-butyl 3-bromo-6,7-dihydro-5H-pyrrolo1,2-aimidazole-2-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include bromination of the pyrrolo[1,2-a]imidazole core followed by carboxylation at the 2-position. The use of< strong>tert-butyl protecting groups helps to prevent unwanted side reactions during synthesis, ensuring that the desired product is obtained with minimal impurities.

In conclusion, Tert-butyl 3-bromo-6,7-dihydro-5H-pyrrolo1,2-aimidazole-2-carboxylate represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its< strong>pyrrolo[1,2-a]imidazole scaffold combined with functional groups such as< strong>3-bromo,< strong>tert-butyl, and< strong>carboxylate, makes it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this class of compounds, Tert-butyl 3-bromo-6,7-dihydro-5H-pyrrolo1,2-aimidazole-2-carboxylate is likely to play a significant role in future drug discovery efforts.